Cas no 1807177-92-9 (2-Cyano-4,6-difluoro-benzoic acid methyl ester)

2-Cyano-4,6-difluoro-benzoic acid methyl ester is a fluorinated aromatic ester with a cyano substituent, offering versatility as an intermediate in organic synthesis. Its electron-withdrawing cyano and fluoro groups enhance reactivity, making it valuable for constructing complex heterocycles or pharmaceutical scaffolds. The methyl ester moiety provides stability while allowing further derivatization via hydrolysis or transesterification. The difluoro substitution pattern can influence electronic properties and binding interactions in target molecules. This compound is particularly useful in medicinal chemistry for designing bioactive molecules, where its structural features contribute to improved metabolic stability and binding affinity. It is typically handled under standard laboratory conditions, with purity verified by HPLC or NMR.
2-Cyano-4,6-difluoro-benzoic acid methyl ester structure
1807177-92-9 structure
Product Name:2-Cyano-4,6-difluoro-benzoic acid methyl ester
CAS No:1807177-92-9
MF:C9H5F2NO2
MW:197.138309240341
MDL:MFCD28758891
CID:4777784
Update Time:2026-02-27

2-Cyano-4,6-difluoro-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Cyano-4,6-difluoro-benzoic acid methyl ester
    • Methyl 2-cyano-4,6-difluorobenzoate
    • SB34450
    • MDL： MFCD28758891
    • Inchi： 1S/C9H5F2NO2/c1-14-9(13)8-5(4-12)2-6(10)3-7(8)11/h2-3H,1H3
    • InChI Key： KXHCFMMDVWPMMF-UHFFFAOYSA-N
    • SMILES： FC1=CC(=CC(C#N)=C1C(=O)OC)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 273
  • XLogP3: 1.7
  • Topological Polar Surface Area: 50.1

2-Cyano-4,6-difluoro-benzoic acid methyl ester Pricemore >>

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abcr
AB536054-1 g
2-Cyano-4,6-difluoro-benzoic acid methyl ester
 1807177-92-9
1g
 €1,634.80 2022-07-28

2-Cyano-4,6-difluoro-benzoic acid methyl ester Suppliers

Amadis Chemical Company Limited
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(CAS:1807177-92-9)2-Cyano-4,6-difluoro-benzoic acid methyl ester
Order Number:A1028712
Stock Status:in Stock
Quantity:1g/5g/500mg/250mg/100mg/50mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:37
Price ($):1094.0/4381.0/602.0/356.0/232.0/171.0
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1807177-92-9 (2-Cyano-4,6-difluoro-benzoic acid methyl ester) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1807177-92-9)2-Cyano-4,6-difluoro-benzoic acid methyl ester
A1028712
Purity:99%/99%/99%/99%/99%/99%
Quantity:1g/5g/500mg/250mg/100mg/50mg
Price ($):1094.0/4381.0/602.0/356.0/232.0/171.0
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